CID 111545
Description
CID 111545 is a useful research compound. Its molecular formula is C5H3N4NaO2 and its molecular weight is 174.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 111545 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 111545 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Quantum Dots-Based Biosensors
Quantum dots (QDs) are novel fluorescent nanomaterials with inorganic nuclei coated by organic molecules. They exhibit remarkable optical and chemical properties, including broad excitation spectra, adjustable particle sizes, and emission of multiple fluorescence colors. QDs can be functionalized for biosensing applications. By hybridizing QDs with other nanomaterials, we can create sensitive and selective biosensors. These biosensors enable the detection of metal ions, biomarkers, and antibiotics with high precision .
TRPV3 Inhibition
A tetrahydroberberine compound derived from “CID 111545” shows promising inhibition activity against the TRPV3 ion channel. TRPV3 is implicated in various diseases, and this compound could serve as a basis for developing drugs to treat TRPV3-related conditions .
Radiation-Hard Cameras
The CID8710D1M camera, designed for radiation hardness, incorporates features like a detachable remote head and tolerance to at least 1 x 106 rads total dose. Its versatility and compact design make it suitable for installation in small spaces, and it offers adjustable back focus for optimal imaging .
properties
IUPAC Name |
sodium;6-oxo-3,7-dihydropurin-2-olate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O2.Na/c10-4-2-3(7-1-6-2)8-5(11)9-4;/h1H,(H3,6,7,8,9,10,11);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKDXLLDCXWUUKY-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=O)N=C(N2)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC2=C(N1)C(=O)N=C(N2)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N4NaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 111545 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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